Cas no 33228-45-4 (4-Hexylaniline)

• Product Name: 4-Hexylaniline
• CAS No: 33228-45-4
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD00007927
• CID: 89005
• PubChem ID: 87571246
• Update Time: 2025-09-27

4-Hexylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Hexylaniline
• 4-n-Hexylaniline
• (4-hexylphenyl)amine
• 4-Hexylbenzenamine
• 4-hexylbenzeneamine
• ANILINE,(p-HEXYL)
• Benzenamine,4-hexyl
• EINECS 251-409-8
• p-Hexylaniline
• p-n-hexylaniline
• DTXSID5040708
• J-515449
• Benzenamine, 4-hexyl-
• DS-5420
• CS-W019284
• Tox21_302012
• AKOS015839945
• NS00029443
• U3C0879ZGC
• SCHEMBL595535
• SY050772
• J-019099
• CHEMBL3189026
• ANILINE, (p-HEXYL)-
• UNII-U3C0879ZGC
• 4-12-00-02868 (Beilstein Handbook Reference)
• Q27290637
• MFCD00007927
• BRN 2085111
• 4-hexylphenylamine
• DTXCID3020708
• FT-0639088
• H0890
• 4-Hexylaniline, technical grade, 90%
• NCGC00164093-01
• O11232
• NCGC00255570-01
• A821679
• CAS-33228-45-4
• 33228-45-4
• ANILINE, P-HEXYL-
• DB-048364
• Benzenamine, 4-hexyl-(9CI)

• MDL： MFCD00007927
• Inchi： 1S/C12H19N/c1-2-3-4-5-6-11-7-9-12(13)10-8-11/h7-10H,2-6,13H2,1H3
• InChI Key： OVEMTTZEBOCJDV-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCCCCC

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.15175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Brown solid
• Density: 0.919 g/mL at 25 °C(lit.)
• Melting Point: -45°C (estimate)
• Boiling Point: 285°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.525(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 3.97280
• Sensitiveness: Light Sensitive
• Solubility: Not determined

4-Hexylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：BY2305000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides